Cas no 1207022-44-3 (1-(4-chlorophenyl)methyl-3-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylurea)

• Product Name: 1-(4-chlorophenyl)methyl-3-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylurea
• CAS No: 1207022-44-3
• MF: C₂₀H₁₆ClN₃O₃S
• MW: 413.877342224121
• CID: 5904948
• PubChem ID: 30349505
• Update Time: 2025-07-16

1-(4-chlorophenyl)methyl-3-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)methyl-3-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylurea
• F5508-0038
• AKOS024511571
• 1-(4-chlorobenzyl)-3-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)urea
• 1-[(4-chlorophenyl)methyl]-3-[4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]urea
• 1207022-44-3

• Inchi： 1S/C20H16ClN3O3S/c1-26-16-4-2-3-13-9-17(27-18(13)16)15-11-28-20(23-15)24-19(25)22-10-12-5-7-14(21)8-6-12/h2-9,11H,10H2,1H3,(H2,22,23,24,25)
• InChI Key： AJPRJJWBDLEAGE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(NC1=NC(=CS1)C1=CC2C=CC=C(C=2O1)OC)=O

Computed Properties

• Exact Mass: 413.0600902g/mol
• Monoisotopic Mass: 413.0600902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 1-(4-chlorophenyl)methyl-3-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylurea

Chemical Profile of 1-(4-chlorophenyl)methyl-3-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylurea (CAS No: 1207022-44-3)

1-(4-chlorophenyl)methyl-3-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylurea is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. The compound belongs to the class of urea derivatives, which are well-known for their diverse pharmacological properties. The presence of multiple pharmacophoric moieties, including a thiazole ring, a benzofuran moiety, and a chlorophenyl group, makes this molecule a promising candidate for further investigation in drug discovery and development.

The chemical structure of this compound can be broken down into several key functional groups that contribute to its overall reactivity and biological profile. The thiazole ring is a heterocyclic aromatic compound that is commonly found in many biologically active molecules, including antibiotics and antifungals. Its sulfur-containing structure imparts unique electronic and steric properties that can influence the compound's interactions with biological targets. Additionally, the benzofuran moiety introduces an additional layer of complexity, providing a rigid aromatic system that can enhance binding affinity to specific protein targets. The chlorophenyl group, on the other hand, is known to modulate the pharmacokinetic properties of molecules by influencing their solubility and metabolic pathways.

In recent years, there has been growing interest in exploring the therapeutic potential of urea derivatives due to their ability to act as potent enzyme inhibitors. The urea moiety in this compound can form hydrogen bonds with polar residues in protein active sites, leading to strong binding interactions. This property makes it an attractive scaffold for developing small-molecule inhibitors targeting various diseases. The specific arrangement of these functional groups in 1-(4-chlorophenyl)methyl-3-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylurea suggests that it may exhibit inhibitory activity against enzymes or receptors involved in critical biological pathways.

One of the most compelling aspects of this compound is its potential application in oncology research. Thiazole derivatives have been extensively studied for their antitumor properties, and recent studies have shown that certain thiazole-based compounds can induce apoptosis in cancer cells by modulating key signaling pathways. The presence of the benzofuran moiety further enhances its potential as an anticancer agent, as benzofuran derivatives have been reported to exhibit cytotoxic effects against various cancer cell lines. Additionally, the chlorophenyl group may contribute to the compound's ability to cross the blood-brain barrier, making it a candidate for treating central nervous system disorders.

Another area of interest is the antimicrobial activity of this compound. Urea derivatives have demonstrated efficacy against a wide range of bacterial and fungal pathogens due to their ability to disrupt microbial cell membranes or inhibit essential metabolic processes. The structural features of 1-(4-chlorophenyl)methyl-3-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylurea, particularly the combination of the thiazole ring, benzofuran moiety, and urea group, make it a promising candidate for developing novel antimicrobial agents. Preliminary studies have suggested that this compound may exhibit activity against multidrug-resistant strains of bacteria, which is a significant challenge in modern medicine.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the thiazole ring typically involves condensation reactions between thioamides and α-haloketones or α-haloaldehydes. The subsequent functionalization of the benzofuran moiety requires selective methylation at the 7-position, which can be achieved using methylating agents under controlled conditions. Finally, the coupling of the urea group is typically performed using carbodiimide-based reagents or active esters. Each step must be carefully monitored using analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to ensure the desired product is obtained.

Once synthesized, the biological evaluation of 1-(4-chlorophenyl)methyl-3-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylurea involves testing its activity against various biological targets using in vitro assays. These assays can include enzyme inhibition studies, cell-based assays for cytotoxicity or apoptosis induction, and interaction studies with specific proteins or receptors. High-throughput screening (HTS) techniques can also be employed to rapidly assess the compound's activity across a wide range of targets. The results from these studies will provide valuable insights into its potential therapeutic applications and help guide further optimization efforts.

In conclusion,1-(4-chlorophenyl)methyl-3-4-(7-methoxy-1-benzofuran -2 -yl)-1 , 3 -thiazol - 2 - ylurea (CAS No: 1207022 -44 - 3) is a structurally intriguing molecule with multiple pharmacophoric moieties that make it a promising candidate for drug discovery applications . Its unique combination of functional groups suggests potential therapeutic benefits in oncology , antimicrobial therapy , and other areas . Further research is warranted to fully elucidate its biological activities and explore its potential as a lead compound for developing novel therapeutic agents . As our understanding of molecular interactions continues to advance , compounds like this will play an increasingly important role in addressing unmet medical needs .